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Compound of Interest

3-Methyl-4-
Compound Name:
(trifluoromethoxy)aniline

Cat. No.: B168890

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Methyl-4-(trifluoromethoxy)aniline
was available at the time of this document's creation. The following information is compiled
from the SDSs of structurally similar compounds, including 4-(Trifluoromethoxy)aniline, 4-
Methyl-3-(trifluoromethyl)aniline, and 2-Methyl-3-(trifluoromethyl)aniline. This guide should be
used for preliminary informational purposes only. Researchers are strongly advised to conduct
a thorough, specific risk assessment before handling this chemical.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 3-Methyl-4-(trifluoromethoxy)aniline?

Based on data from analogous compounds, 3-Methyl-4-(trifluoromethoxy)aniline is expected
to be toxic if swallowed, in contact with skin, or if inhaled.[1][2] It is also likely to cause skin and
serious eye irritation.[1][3] Prolonged or repeated exposure may cause damage to organs.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?
A comprehensive approach to personal protection is critical. This includes:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][4]

» Skin Protection: Chemical-resistant gloves (e.qg., nitrile rubber) and protective clothing are
necessary to prevent skin contact.[1][3]
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Respiratory Protection: Use a NIOSH/MSHA-approved respirator with an appropriate
cartridge for organic vapors, especially when working outside a fume hood or with heated
materials.[4]

General Hygiene: Do not eat, drink, or smoke in handling areas. Wash hands thoroughly
after use.[2]

Q3: What are the recommended storage conditions for 3-Methyl-4-(trifluoromethoxy)aniline?

To ensure stability and safety, store the compound in a tightly closed container in a dry, cool,

and well-ventilated area.[3][4][5] Some sources suggest storage under an inert atmosphere as

the compound may be air-sensitive.[5] It should be stored away from incompatible materials.[5]

Q4: What materials are incompatible with 3-Methyl-4-(trifluoromethoxy)aniline?

Avoid contact with strong oxidizing agents, strong acids, and strong bases.[5]

Q5: What should | do in case of accidental exposure?

Immediate action is crucial in case of exposure:

After Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3][4]

After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. Seek immediate medical attention.[1][4]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[1][4]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][2]

Troubleshooting Guide
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Issue Possible Cause Recommended Action

While this may not always
indicate decomposition, it is a
sign of potential degradation. It
is recommended to store the
Material has darkened in color.  Exposure to air or light. material under an inert
atmosphere and protected
from light. For critical
applications, re-purification

may be necessary.

Verify the purity of the 3-
Methyl-4-
(trifluoromethoxy)aniline using
an appropriate analytical
Inconsistent experimental Impurities in the starting technique (e.g., NMR, GC-
results. material or degradation. MS). If impurities are detected,
purification may be required.
Ensure proper storage
conditions are maintained to

prevent degradation.

Evacuate the area. Wear
appropriate PPE, including
respiratory protection. Absorb
] the spill with an inert material
) Accidental release of the o
Spill has occurred. ] (e.g., sand, vermiculite) and
material. o ]
place it in a sealed container
for disposal. Ventilate the area.
Do not allow the material to

enter drains.[1]

Quantitative Data Summary
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Parameter Value Source Analogue
_ _ o 4-Methyl-3-
Physical State Likely a liquid. ) -
(trifluoromethyl)aniline
- ) 4-Methyl-3-
Boiling Point ~204 °C/399.2 °F ) N
(trifluoromethyl)aniline[4]
_ 4-Methyl-3-
Flash Point ~102 °C/215.6 °F _ -
(trifluoromethyl)aniline[4]
. . 4-Methyl-3-
Specific Gravity ~1.24 g/cm?3 _ .
(trifluoromethyl)aniline[4]
General recommendation for
Storage Temperature Room Temperature

similar compounds

Experimental Workflow

Below is a generalized workflow for handling 3-Methyl-4-(trifluoromethoxy)aniline in a

laboratory setting.
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Preparation Emergency

Conduct Risk Assessment

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Ensure Fume Hood is Operational

Use Spill Kit Follow First Aid Procedures

Hangling

Handle in Fume Hood

Dispense Required Amount

Perform Experiment

Post-Experiment

Decontaminate Glassware Return to Secure Storage

Dispose of Waste Properly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trifluoromethoxy-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.merckmillipore.com/Web-AE-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841431&DocumentType=MSD&DocumentId=841431_SDS_IS_EN.PDF&DocumentUID=670373&Language=EN&Country=IS&Origin=null
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl3trifluoromethyl-aniline-CASNO-54396-44-D0172-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAB2339603&productDescription=4-METHL-3-%28TRIFLROMETHL%29ANI+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC263800010&countryCode=US&language=en
https://www.benchchem.com/product/b168890#handling-and-storage-of-3-methyl-4-trifluoromethoxy-aniline
https://www.benchchem.com/product/b168890#handling-and-storage-of-3-methyl-4-trifluoromethoxy-aniline
https://www.benchchem.com/product/b168890#handling-and-storage-of-3-methyl-4-trifluoromethoxy-aniline
https://www.benchchem.com/product/b168890#handling-and-storage-of-3-methyl-4-trifluoromethoxy-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b168890?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

